Cas no 81410-42-6 ( )

• Product name: &nbsp
• CAS No: 81410-42-6
• MF: C₂₀H₁₄O₆
• MW: 350.321566104889
• CID: 986718
• PubChem ID: 270045

  Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-benzodioxol-5-yl)-8a,9-dihydro-8H-[2]benzofuro[6,5-f][1,3]benzodioxol-6-one
• DTXSID60296846
• 81410-42-6
• 5-(1,3-benzodioxol-5-yl)-8a,9-dihydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8h)-one
• NSC112137
• NSC-112137
•  

• Inchi： InChI=1S/C20H14O6/c21-20-19-12(7-22-20)3-11-5-16-17(26-9-25-16)6-13(11)18(19)10-1-2-14-15(4-10)24-8-23-14/h1-2,4-6,12H,3,7-9H2
• InChI Key： FARHQKNGMYOEBH-UHFFFAOYSA-N
• SMILES： O=C1OCC2Cc3cc4OCOc4cc3C(=C12)c1ccc2OCOc2c1 |t:17|

Computed Properties

• Exact Mass: 350.07903816g/mol
• Monoisotopic Mass: 350.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2Ų
• XLogP3: 2.9